Cas no 1354018-75-9 (1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone)

• Product Name: 1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone
• CAS No: 1354018-75-9
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2161045
• Update Time: 2025-10-16

1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{(S)-3-[(2-amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone
• (S)-1-(3-((2-Aminoethyl)(methyl)amino)pyrrolidin-1-yl)ethanone
• AM96751
• 1-{(S)-3-[(2-aminoethyl)methylamino]pyrrolidin-1-yl}-ethanone
• 1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone

• Inchi： 1S/C9H19N3O/c1-8(13)12-5-3-9(7-12)11(2)6-4-10/h9H,3-7,10H2,1-2H3/t9-/m0/s1
• InChI Key： IVRQOVBYQKYOPV-VIFPVBQESA-N
• SMILES： O=C(C)N1CC[C@@H](C1)N(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone

Research Briefing on 1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone (CAS: 1354018-75-9)

1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone (CAS: 1354018-75-9) is a chiral pyrrolidine derivative that has garnered significant attention in recent medicinal chemistry research due to its potential as a key intermediate or pharmacophore in drug discovery. This compound features a unique structural motif combining a pyrrolidine ring with an aminoethyl-methyl-amino side chain, which is often associated with enhanced binding affinity and selectivity in targeting various biological receptors.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported its application as a building block for novel dopamine receptor modulators, demonstrating improved blood-brain barrier penetration compared to earlier analogs. The stereochemistry at the (S)-position appears crucial for this activity, with the (R)-enantiomer showing significantly reduced potency.

In neuropharmacology research, 1354018-75-9 has been investigated as a potential scaffold for developing cognitive enhancers. A preclinical study published in ACS Chemical Neuroscience (2024) demonstrated that derivatives of this compound exhibited promising nootropic effects in animal models of age-related cognitive decline, possibly through dual modulation of α7 nicotinic acetylcholine receptors and dopamine D3 receptors.

The compound's safety profile has been evaluated in several recent toxicity studies. Research data from 2023-2024 indicates that the parent compound shows good metabolic stability in human liver microsome assays, with a half-life exceeding 120 minutes. However, some N-methylated derivatives have shown potential hepatotoxicity at higher concentrations, suggesting the need for careful structural optimization in drug development programs.

From a synthetic chemistry perspective, novel asymmetric synthesis routes for 1354018-75-9 have been developed recently, with a 2024 Organic Process Research & Development publication reporting a biocatalytic approach achieving >99% ee and 85% overall yield. This represents a significant improvement over earlier resolution-based methods and could facilitate larger-scale production for further pharmacological evaluation.

Current patent landscape analysis reveals growing interest in this chemical space, with three new patent applications filed in Q1 2024 covering novel crystalline forms of 1354018-75-9 and its pharmaceutical salts. These developments suggest the compound's increasing importance in the pharmaceutical industry, particularly for central nervous system disorders.

Future research directions appear to be focusing on the development of radiolabeled versions of this compound for PET imaging applications, as well as exploration of its potential in targeting emerging GPCR targets implicated in neurodegenerative diseases. The compound's versatility as a synthetic intermediate continues to make it valuable scaffold in medicinal chemistry programs worldwide.